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Compound of Interest

Compound Name: Omiganan Pentahydrochloride

Cat. No.: B549296 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Omiganan Pentahydrochloride is not

publicly available. The following guidelines are based on general laboratory safety protocols for

handling research-grade chemicals, particularly peptide compounds, of unknown toxicity.

Researchers must conduct a risk assessment and consult with their institution's environmental

health and safety (EHS) department before handling this substance.

Omiganan Pentahydrochloride is a synthetic cationic antimicrobial peptide.[1] While its exact

toxicological properties have not been fully investigated, it is prudent to handle it with care to

minimize exposure.[2]

Personal Protective Equipment (PPE)
In the absence of specific data, a conservative approach to PPE is recommended. The

following table summarizes the general PPE for handling powdered or solubilized Omiganan
Pentahydrochloride in a laboratory setting.[3][4][5]
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Equipment Specification Purpose

Hand Protection

Nitrile or other chemical-

resistant gloves. Consider

double-gloving.

To prevent skin contact.[6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

and airborne particles.[1][7]

Body Protection
A lab coat with long sleeves

and tight-fitting cuffs.

To protect skin and clothing

from contamination.[4]

Respiratory Protection

A dust mask or respirator may

be necessary when handling

larger quantities of the

lyophilized powder to avoid

inhalation.

To prevent inhalation of

airborne particles.[8]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[3]

When handling the lyophilized powder, use a chemical fume hood or a biological safety

cabinet to minimize inhalation risk.[7][9]

Hygiene Practices:

Avoid direct contact, inhalation, or exposure to the compound.[3]

Do not eat, drink, or apply cosmetics in the laboratory.[7]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[1]

Remove contaminated PPE before leaving the laboratory.[1]
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Storage:

Store lyophilized peptides in a cool, dry, and dark place, typically at -20°C or colder for long-

term storage.[3][8]

Allow the container to warm to room temperature in a desiccator before opening to prevent

moisture contamination.[2][8]

Store solutions in sterile, tightly sealed containers. For prolonged storage, it is recommended

to store aliquots at -20°C or colder.[2]

Disposal Plan
Dispose of Omiganan Pentahydrochloride and any contaminated materials in accordance

with institutional, local, and national regulations for chemical waste.[3]

Do not pour peptide solutions or other chemical waste down the drain.[3]

Collect all waste in appropriately labeled, leak-proof containers.

Consult your institution's EHS department for specific disposal procedures.

Emergency Procedures
Chemical Spill: In the event of a spill, evacuate nonessential personnel from the area.[10] If the

spill is large or involves a highly concentrated solution, alert your institution's emergency

response team.[11] For minor spills, trained personnel wearing appropriate PPE can proceed

with cleanup.[10] Use an absorbent material compatible with the chemical and decontaminate

the area.[11]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes.[12][13] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[12][13] Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visual Guides
The following diagrams illustrate general laboratory safety workflows.

Caption: Workflow for responding to a chemical spill.

Caption: Decision-making for PPE selection with unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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